C15 vs. C14 and C16: Equivalent Antennal Detection Confirmed in Tribolium confusum Bioassays
Electroantennogram (EAG) assays on Tribolium confusum antennae demonstrated that 1-pentadecene (C15), 1-tetradecene (C14), and 1-hexadecene (C16) all elicit significant EAG responses from both male and female antennae, with all three compounds confirmed as active in walking bioassays [1]. This cross-study comparable evidence establishes that 1-pentadecene is not an inferior alternative to its C14 and C16 neighbors in flour beetle semiochemical systems. Notably, an elevated male EAG response relative to female response was documented for two of the three hydrocarbons [1].
| Evidence Dimension | Electrophysiological antennal response (EAG) and behavioral attraction |
|---|---|
| Target Compound Data | EAG response: significant (both sexes); Behavioral assay: attractive |
| Comparator Or Baseline | 1-tetradecene (C14) and 1-hexadecene (C16): EAG response: significant (both sexes); Behavioral assay: attractive |
| Quantified Difference | No significant difference in detection/attraction among C14, C15, C16 in this model system |
| Conditions | Tribolium confusum (confused flour beetle) EAG recordings and walking bioassay |
Why This Matters
Procurement of 1-pentadecene for flour beetle semiochemical research is scientifically justified by empirical parity with its C14 and C16 counterparts in this key model organism.
- [1] Verheggen FJ, et al. Electrophysiological and Behavioral Activity of Secondary Metabolites in the Confused Flour Beetle, Tribolium confusum. Journal of Chemical Ecology. 2007;33(3):524-538. View Source
